3-(3-Chlorobenzoyl)-1,3-thiazolidine-2-thione
Overview
Description
3-(3-Chlorobenzoyl)-1,3-thiazolidine-2-thione (CBTT) is an important organosulfur compound widely used in the scientific community. It is a heterocyclic compound consisting of a thiazolidine ring and a benzoyl group attached to the nitrogen atom. CBTT is used in a variety of scientific research applications, including biochemical and physiological studies, and it has a wide range of advantages and limitations for lab experiments.
Scientific Research Applications
3-(3-Chlorobenzoyl)-1,3-thiazolidine-2-thione is used in a variety of scientific research applications, including biochemical and physiological studies. It is used as a substrate for enzymes, as a ligand in protein-protein interactions, and as a reactant in chemical reactions. It is also used to study the structure and function of proteins and other biomolecules, and to study the mechanism of action of drugs and other small molecules.
Mechanism of Action
The mechanism of action of 3-(3-Chlorobenzoyl)-1,3-thiazolidine-2-thione is not well understood. It has been suggested that the thiazolidine ring of the compound can interact with the active site of enzymes, allowing it to be used as a substrate in enzyme-catalyzed reactions. Additionally, the benzoyl group of the compound can interact with other molecules, allowing it to be used as a ligand in protein-protein interactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, and to have antioxidant and anti-inflammatory properties. It has also been shown to have cytotoxic effects on certain cancer cells.
Advantages and Limitations for Lab Experiments
3-(3-Chlorobenzoyl)-1,3-thiazolidine-2-thione has several advantages for lab experiments. It is relatively inexpensive, and it is easy to synthesize. Additionally, it is stable and can be stored for long periods of time. However, it can be toxic and may need to be handled with caution.
Future Directions
There are many potential future directions for 3-(3-Chlorobenzoyl)-1,3-thiazolidine-2-thione. It could be used to study the structure and function of proteins and other biomolecules, and to study the mechanism of action of drugs and other small molecules. Additionally, it could be used to develop new drugs and to study the biochemical and physiological effects of drugs and other compounds. Finally, it could be used to develop new methods for synthesizing and purifying compounds.
Properties
IUPAC Name |
(3-chlorophenyl)-(2-sulfanylidene-1,3-thiazolidin-3-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNOS2/c11-8-3-1-2-7(6-8)9(13)12-4-5-15-10(12)14/h1-3,6H,4-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBOMPSMXLUJNTD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=S)N1C(=O)C2=CC(=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNOS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101225498 |
Source
|
| Record name | (3-Chlorophenyl)(2-thioxo-3-thiazolidinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101225498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
134821-23-1 |
Source
|
| Record name | (3-Chlorophenyl)(2-thioxo-3-thiazolidinyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=134821-23-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3-Chlorophenyl)(2-thioxo-3-thiazolidinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101225498 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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